Cas no 2227948-63-0 ((1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: (1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227948-63-0
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5922126
• PubChem ID: 165829200
• Update Time: 2025-10-30

(1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227948-63-0
• EN300-1889758
• (1RS,3RS)-3-[(3R)-3-{[(tert-butoxy)carbonyl]amino}cyclohexyl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C17H29NO4/c1-16(2,3)22-15(21)18-11-8-6-7-10(9-11)12-13(14(19)20)17(12,4)5/h10-13H,6-9H2,1-5H3,(H,18,21)(H,19,20)/t10?,11-,12-,13+/m1/s1
• InChI Key： MFLZQAZIKSTRMK-HYWTVENDSA-N
• SMILES： OC([C@H]1C(C)(C)[C@@H]1C1CCC[C@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of (1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227948-63-0)

The compound (1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227948-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. Researchers have employed advanced techniques such as asymmetric synthesis and chiral resolution to obtain enantiomerically pure forms of the molecule, which are critical for its pharmacological activity. The tert-butoxycarbonyl (Boc) protecting group plays a pivotal role in the synthetic pathway, ensuring the stability and reactivity of the intermediate compounds.

One of the key findings from the latest research is the compound's ability to selectively inhibit certain proteases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses, making it a potential candidate for the treatment of autoimmune diseases. Additionally, its unique structural features have been explored for their role in enhancing membrane permeability, a critical factor in drug delivery.

Further investigations have also highlighted the compound's potential in oncology. Preliminary data suggest that it may interfere with signaling pathways crucial for cancer cell proliferation and survival. Mechanistic studies are underway to elucidate its exact mode of action, with a focus on its interaction with specific protein targets. These findings underscore the versatility of (1RS,3RS)-3-(3R)-3-{(tert-butoxy)carbonylamino}cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid as a scaffold for drug development.

In conclusion, the ongoing research on CAS: 2227948-63-0 and its derivatives continues to reveal new therapeutic possibilities. The compound's structural complexity and functional diversity make it a valuable subject for further exploration in chemical biology and medicinal chemistry. Future studies are expected to delve deeper into its pharmacokinetic properties and clinical applicability, paving the way for its potential use in a wide range of medical conditions.